Cas no 23056-47-5 (2-bromo-4-methyl-5-nitro-pyridine)

2-Bromo-4-methyl-5-nitropyridine is a halogenated nitro-substituted pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromine atom at the 2-position and a nitro group at the 5-position—make it a versatile intermediate for nucleophilic substitution reactions, cross-coupling reactions, and further functionalization. The methyl group at the 4-position enhances stability while allowing for selective modifications. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its reactivity and well-defined substitution pattern. High purity grades ensure consistent performance in synthetic applications, making it a reliable building block for complex molecular architectures.
2-bromo-4-methyl-5-nitro-pyridine structure
23056-47-5 structure
Product Name:2-bromo-4-methyl-5-nitro-pyridine
CAS No:23056-47-5
MF:C6H5BrN2O2
MW:217.020100355148
MDL:MFCD03095066
CID:52217
PubChem ID:345873
Update Time:2025-06-09

2-bromo-4-methyl-5-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-methyl-5-nitropyridine
    • 2-Bromo-5-nitro-4-picoline
    • 5-bromo-4-methyl-2-nitropyridine
    • 2-bromo-5-nitro-4-methylpyridine
    • 6-bromo-3-nitro-4-picoline
    • 2-Bromo-4-Methyl-5-Nitro pyridine
    • PYRIDINE, 2-BROMO-4-METHYL-5-NITRO-
    • 2-bromo-4-methyl-5-nitro-pyridine
    • 2-Bromo-5-nitro-4-picoline (2-Bromo-4-methyl-5-nitropyridine)
    • NSC403724
    • PubChem1182
    • KSC550O8D
    • bromo-4-methyl-5-nitropyridine
    • OSYUAHGEDKTDOX-UHFFFAOYSA-N
    • 2-bromo
    • NSC-403724
    • PB14313
    • 2-bromo-5-nitro-4-methyl pyridine
    • NSC 403724
    • DTXSID00323367
    • AC-23212
    • 23056-47-5
    • AM20050974
    • BCP27558
    • SY008259
    • MFCD03095066
    • AKOS005137879
    • SCHEMBL2107234
    • B5062
    • 2-bromanyl-4-methyl-5-nitro-pyridine
    • A816534
    • 2-bromo-4-methyl-5-nitropyridine;6-BROMO-3-NITRO-4-PICOLINE
    • GS-6776
    • W-206805
    • EN300-96368
    • Ganirelix Impurity D (Monoacetyl Ganirelix)
    • FT-0638288
    • CS-D0233
    • DB-010102
    • DTXCID40274485
    • MDL： MFCD03095066
    • Inchi： 1S/C6H5BrN2O2/c1-4-2-6(7)8-3-5(4)9(10)11/h2-3H,1H3
    • InChI Key： OSYUAHGEDKTDOX-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C)=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.95300
  • Monoisotopic Mass: 215.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.709
  • Melting Point: 63.0 to 67.0 deg-C
  • Boiling Point: 294.2℃ at 760 mmHg
  • Flash Point: 131.8 °C
  • Refractive Index: 1.599
  • PSA: 58.71000
  • LogP: 2.58390

2-bromo-4-methyl-5-nitro-pyridine Security Information

2-bromo-4-methyl-5-nitro-pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-4-methyl-5-nitro-pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023022447-100g
2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
100g
 $175.18 2023-09-02
Fluorochem
036168-1g
2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
1g
 ￡10.00 2022-03-01
Fluorochem
036168-10g
2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
10g
 ￡15.00 2022-03-01
Fluorochem
036168-25g
2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
25g
 ￡33.00 2022-03-01
Fluorochem
036168-100g
2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
100g
 ￡119.00 2022-03-01
Fluorochem
036168-500g
2-Bromo-4-methyl-5-nitropyridine
 23056-47-5 97%
500g
 ￡560.00 2022-03-01
AstaTech
54810-25/G
6-BROMO-3-NITRO-4-PICOLINE
 23056-47-5 97%
25g
 $56 2023-09-17
AstaTech
54810-100/G
6-BROMO-3-NITRO-4-PICOLINE
 23056-47-5 97%
100g
 $140 2023-09-17
AstaTech
54810-500/G
6-BROMO-3-NITRO-4-PICOLINE
 23056-47-5 97%
500/G
 $POA 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026293-100g
2-bromo-4-methyl-5-nitro-pyridine
 23056-47-5 98%
100g
 2437.0CNY 2021-07-07

2-bromo-4-methyl-5-nitro-pyridine Production Method

2-bromo-4-methyl-5-nitro-pyridine Related Literature

Related Categories

23056-47-5 (2-bromo-4-methyl-5-nitro-pyridine) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent